Cas no 208390-05-0 (Pyrenocine A; 2',3'-Dihydro, 3'ξ-methoxy)
Pyrenocine A; 2',3'-Dihydro, 3'ξ-methoxy Chemical and Physical Properties
Names and Identifiers
-
- Pyrenocine E
- Pyrenocine A; 2',3'-Dihydro, 3'ξ-methoxy
-
- Inchi: 1S/C12H16O5/c1-7(15-3)5-9(13)12-8(2)17-11(14)6-10(12)16-4/h6-7H,5H2,1-4H3
- InChI Key: VYMFDNISAJNCNA-UHFFFAOYSA-N
- SMILES: COC(CC(C1C(OC)=CC(=O)OC=1C)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- XLogP3: 0.789
Pyrenocine A; 2',3'-Dihydro, 3'ξ-methoxy Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on Pyrenocine A; 2',3'-Dihydro, 3'ξ-methoxy
Exploring Pyrenocine A and Its Derivative 2',3'-Dihydro, 3'ξ-methoxy (CAS No. 208390-05-0): A Comprehensive Overview
In the realm of natural products and bioactive compounds, Pyrenocine A and its derivative 2',3'-Dihydro, 3'ξ-methoxy (CAS No. 208390-05-0) have garnered significant attention due to their unique structural features and potential biological activities. These compounds belong to the class of pyrenocines, which are known for their diverse pharmacological properties. Researchers and pharmaceutical enthusiasts are increasingly curious about their mechanisms of action, synthesis pathways, and applications in modern medicine.
The compound Pyrenocine A is a naturally occurring metabolite isolated from fungal species, particularly those belonging to the genus Pyrenochaeta. Its derivative, 2',3'-Dihydro, 3'ξ-methoxy, is a semi-synthetic or modified form that enhances stability or bioactivity. The CAS registry number 208390-05-0 serves as a unique identifier for this specific chemical entity, ensuring accurate referencing in scientific literature and databases. This specificity is crucial for researchers investigating its properties or sourcing it for experimental purposes.
One of the most frequently asked questions about Pyrenocine A and its derivatives revolves around their potential therapeutic applications. Recent studies suggest that these compounds exhibit promising anti-inflammatory and antioxidant properties, making them candidates for drug development targeting chronic diseases. For instance, their ability to modulate cellular oxidative stress aligns with current trends in anti-aging research and neuroprotection, topics highly searched in academic and public domains.
From a structural perspective, 2',3'-Dihydro, 3'ξ-methoxy features a modified pyran ring system, which is a common motif in many bioactive natural products. This structural uniqueness often correlates with its interaction with biological targets, such as enzymes or receptors. Computational chemistry and molecular docking studies have become popular tools to predict these interactions, a trend reflected in the growing number of related searches in scientific databases.
The synthesis of Pyrenocine A derivatives like 2',3'-Dihydro, 3'ξ-methoxy often involves stereoselective reactions and green chemistry approaches. These methods are not only efficient but also align with the global push toward sustainable science. Keywords such as "eco-friendly synthesis" and "catalytic reduction" are increasingly associated with such compounds, highlighting the intersection of chemistry and environmental consciousness.
In addition to their pharmacological potential, Pyrenocine A and its derivatives are also studied for their role in plant-microbe interactions. This niche area attracts researchers interested in agricultural biotechnology and natural pest control, addressing the rising demand for sustainable farming solutions. Such applications are often explored in tandem with metabolomics and genomic editing techniques, which dominate contemporary scientific discourse.
For those sourcing CAS No. 208390-05-0, it is essential to note its availability through specialized chemical suppliers. The compound's purity and stereochemical configuration are critical for reproducibility in research, a point emphasized in recent quality control guidelines. Searches for "high-purity natural derivatives" or "analytical standards" often lead to inquiries about this compound, underscoring its importance in experimental workflows.
Looking ahead, the study of Pyrenocine A and 2',3'-Dihydro, 3'ξ-methoxy is poised to expand further, driven by advances in structural elucidation techniques like NMR and mass spectrometry. As the scientific community continues to explore their full potential, these compounds may soon find their way into clinical trials or industrial applications, solidifying their place in the pantheon of bioactive molecules.
208390-05-0 (Pyrenocine A; 2',3'-Dihydro, 3'ξ-methoxy) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)